Cas no 1855000-55-3 (3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile)

• Product Name: 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile
• CAS No: 1855000-55-3
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6192848
• PubChem ID: 165749940
• Update Time: 2025-06-10

3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1855000-55-3
• 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile
• EN300-1109714

• Inchi： 1S/C7H11N5O/c8-2-1-4-13-5-3-12-6-10-7(9)11-12/h6H,1,3-5H2,(H2,9,11)
• InChI Key： CBLQSLODJNLMHJ-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile

Comprehensive Overview of 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile (CAS No. 1855000-55-3)

3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile, identified by its CAS number 1855000-55-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a nitrile functional group via an ether bridge, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s 3-amino-1H-1,2,4-triazole moiety is a key pharmacophore found in several FDA-approved drugs, including antifungal and anticancer agents. This has spurred investigations into whether 1855000-55-3 could serve as a precursor for novel small-molecule inhibitors targeting enzymes like kinases or dehydrogenases. Recent publications highlight its role in optimizing structure-activity relationships (SAR) during lead compound development, a hot topic in computational chemistry and AI-driven drug design.

From a synthetic chemistry perspective, the propanenitrile segment offers reactivity for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Such flexibility is crucial for high-throughput screening libraries, a growing demand in biotech startups and academic labs. Notably, the compound’s ethoxy linker enhances solubility—a frequent challenge in medicinal chemistry—addressing user queries about improving bioavailability in drug candidates.

Environmental considerations also play a role in discussions around 1855000-55-3. With increasing regulatory focus on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize this compound. This aligns with search trends for eco-friendly synthesis and reduced waste generation, particularly among industrial chemists seeking PAT (Process Analytical Technology) solutions.

Analytical characterization of 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions—common concerns for formulation scientists—are ongoing to determine its shelf-life in potential applications.

In material science, the nitrile group’s dipole moment has sparked interest in using this compound as a building block for conductive polymers or metal-organic frameworks (MOFs). These applications resonate with trending searches around energy storage materials and carbon capture technologies, highlighting its interdisciplinary relevance.

As patent databases show growing filings mentioning CAS 1855000-55-3, its commercial viability becomes clearer. However, scalability challenges—such as optimizing yield and purity—remain active discussion points in process chemistry forums, reflecting practical concerns from manufacturing chemists.

In conclusion, 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethoxy]propanenitrile represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials, combined with compliance with green chemistry principles, positions it as a compound to watch in both academic and industrial settings.